Cas no 114542-52-8 (Lindenialin)

• Product Name: Lindenialin
• CAS No: 114542-52-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 152962
• Update Time: 2024-03-01

Lindenialin Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[c]pyridine-4-carboxaldehyde,2,4a,5,6,7,7a-hexahydro-7-methyl-, (4aS,7R,7aR)-
• (+)-Lindenialine
• 1H-2-Pyrindine-4-carboxaldehyde,2,4a,5,6,7,7a-hexahydro-7-methyl-, [4aS-(4aa,7b,7aa)]-
• 1H-Cyclopenta[c]pyridine-4-carboxaldehyde, 2,4a,5,6,7,7a-hexahydro-7-methyl-,[4aS-(4aa,7b,7aa)]-
• Lindenialine
• Lindenialin

• Inchi： 1S/C10H15NO/c1-7-2-3-9-8(6-12)4-11-5-10(7)9/h4,6-7,9-11H,2-3,5H2,1H3/t7-,9-,10-/m1/s1
• InChI Key： XBJMVRBFADOZCV-SZEHBUNVSA-N
• SMILES： O=CC1=CNC[C@@H]2[C@H](C)CC[C@@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines